2-Amino-1-aza-2-(4-(5-(trifluoromethyl)(2-pyridyloxy))phenyl)vinyl thiophene-2-carboxylate

• IUPAC Name: [(E)-[amino-[4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]methylidene]amino] thiophene-2-carboxylate
• InChI: InChI=1S/C18H12F3N3O3S/c19-18(20,21)12-5-8-15(23-10-12)26-13-6-3-11(4-7-13)16(22)24-27-17(25)14-2-1-9-28-14/h1-10H,(H2,22,24)
• InChI Key: UCXCPQGGVSDDKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)ON=C(C2=CC=C(C=C2)OC3=NC=C(C=C3)C(F)(F)F)N
• Isomeric SMILES: C1=CSC(=C1)C(=O)O/N=C(\C2=CC=C(C=C2)OC3=NC=C(C=C3)C(F)(F)F)/N
• Molecular Formula: C18H12F3N3O3S
• Molecular Weight: 407.4 g/mol

Description

2-Amino-1-aza-2-(4-(5-(trifluoromethyl)(2-pyridyloxy))phenyl)vinyl thiophene-2-carboxylate is a useful research compound. Its molecular formula is C18H12F3N3O3S and its molecular weight is 407.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-Amino-1-aza-2-(4-(5-(trifluoromethyl)(2-pyridyloxy))phenyl)vinyl thiophene-2-carboxylate is 407.05514691 g/mol and the complexity rating of the compound is 568. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '2-Amino-1-aza-2-(4-(5-(trifluoromethyl)(2-pyridyloxy))phenyl)vinyl thiophene-2-carboxylate' involves the synthesis of the intermediate compounds followed by their coupling to form the final product.

Starting Materials
2-bromo-5-(trifluoromethyl)(2-pyridyloxy)benzene, thiophene-2-carboxylic acid, ethyl 2-aminoacetate, triethylamine, N,N-dimethylformamide, potassium carbonate, palladium on carbon, hydrogen gas

Reaction
Step 1: Synthesis of 2-(4-(5-(trifluoromethyl)(2-pyridyloxy))phenyl)thiophene-2-carboxylic acid by coupling 2-bromo-5-(trifluoromethyl)(2-pyridyloxy)benzene with thiophene-2-carboxylic acid using palladium on carbon as a catalyst and hydrogen gas as a reducing agent in N,N-dimethylformamide., Step 2: Synthesis of ethyl 2-(4-(5-(trifluoromethyl)(2-pyridyloxy))phenyl)thiophene-2-carboxylate by reacting 2-(4-(5-(trifluoromethyl)(2-pyridyloxy))phenyl)thiophene-2-carboxylic acid with ethyl 2-aminoacetate in the presence of triethylamine and potassium carbonate in N,N-dimethylformamide., Step 3: Synthesis of 2-Amino-1-aza-2-(4-(5-(trifluoromethyl)(2-pyridyloxy))phenyl)vinyl thiophene-2-carboxylate by reacting ethyl 2-(4-(5-(trifluoromethyl)(2-pyridyloxy))phenyl)thiophene-2-carboxylate with ammonia in the presence of triethylamine and potassium carbonate in N,N-dimethylformamide.